4-Bromo-6-iodo-1H-indole
Overview
Description
“4-Bromo-6-iodo-1H-indole” is a derivative of indole, which is a significant heterocyclic system in natural products and drugs . It plays a main role in cell biology and has various biologically vital properties . It is also used as pharmaceutical intermediates .
Synthesis Analysis
The synthesis of indole derivatives has attracted the attention of the chemical community due to their importance . The synthesis of “4-Bromo-6-iodo-1H-indole” could potentially involve similar methods used for other indole derivatives .Molecular Structure Analysis
The molecular structure of “4-Bromo-6-iodo-1H-indole” consists of a heterocyclic system with three carbon atoms, two nitrogen atoms, one bromine atom, and one iodine atom .Chemical Reactions Analysis
Indole derivatives, including “4-Bromo-6-iodo-1H-indole”, can undergo various chemical reactions. For instance, they can participate in palladium-catalyzed reactions and other types of reactions as described in the literature .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Bromo-6-iodo-1H-indole” include a molecular weight of 321.94 . It is a solid substance that should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C .Safety and Hazards
Future Directions
properties
IUPAC Name |
4-bromo-6-iodo-1H-indole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrIN/c9-7-3-5(10)4-8-6(7)1-2-11-8/h1-4,11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHTFZEOIVYZUIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=C1C(=CC(=C2)I)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrIN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10646498 |
Source
|
| Record name | 4-Bromo-6-iodo-1H-indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10646498 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
850334-30-4 |
Source
|
| Record name | 4-Bromo-6-iodo-1H-indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10646498 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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